3-(3,4-dichlorobenzyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(3,4-dichlorophenyl)methyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H14Cl2N2OS/c1-12-2-5-14(6-3-12)15-10-26-19-18(15)20(25)24(11-23-19)9-13-4-7-16(21)17(22)8-13/h2-8,10-11H,9H2,1H3
• InChI Key: YOXUYEARMISKOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H14Cl2N2OS
• Molecular Weight: 401.3 g/mol

Description

3-(3,4-dichlorobenzyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that belongs to the class of thienopyrimidines. This compound has attracted significant attention from the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-(3,4-dichlorobenzyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of specific enzymes, such as PKB and GSK-3β. This compound binds to the active site of these enzymes, preventing their activity and leading to downstream effects on cellular processes. The exact mechanism of inhibition is still being studied, but it is believed to involve the disruption of key protein-protein interactions.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce cell death. In vivo studies have shown that this compound can reduce tumor growth in animal models. Additionally, this compound has been shown to have potential applications in the treatment of diabetes and Alzheimer's disease, although further studies are needed to confirm these effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,4-dichlorobenzyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its relatively simple synthesis method and potent inhibitory activity against specific enzymes. However, there are also limitations to using this compound, such as its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 3-(3,4-dichlorobenzyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is to further investigate its potential applications in the treatment of cancer, diabetes, and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, including its effects on specific protein-protein interactions. Additionally, further studies are needed to determine its safety and efficacy in humans, as well as its potential for drug development.

Scientific Research Applications

3-(3,4-dichlorobenzyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to have potent inhibitory activity against certain enzymes, such as protein kinase B (PKB) and glycogen synthase kinase 3β (GSK-3β). These enzymes are involved in various cellular processes, including cell proliferation, differentiation, and survival. Inhibition of these enzymes has been linked to the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease.